Cas no 65039-19-2 (4-Dodecyloxyaniline)

• Product Name: 4-Dodecyloxyaniline
• CAS No: 65039-19-2
• MF: C₁₈H₃₁NO
• MW: 277.444845438004
• MDL: MFCD00025323
• CID: 90292
• PubChem ID: 3498633
• Update Time: 2025-06-13

4-Dodecyloxyaniline Chemical and Physical Properties

Names and Identifiers

• p-Dodecyloxyaniline
• 4-n-Dodecyloxyaniline
• 4-dodecoxyaniline
• 4-dodecyloxyphenylamine
• A834953
• DTXSID80393063
• MFCD00025323
• VXMYUOSDIMLATO-UHFFFAOYSA-N
• 65039-19-2
• 4-(dodecyloxy)aniline
• 4-dodecyloxyaniline
• SCHEMBL4738920
• AKOS012711446
• Benzenamine, 4-(dodecyloxy)-
• 4-Dodecyloxyaniline

• MDL： MFCD00025323
• Inchi： 1S/C18H31NO/c1-2-3-4-5-6-7-8-9-10-11-16-20-18-14-12-17(19)13-15-18/h12-15H,2-11,16,19H2,1H3
• InChI Key： VXMYUOSDIMLATO-UHFFFAOYSA-N
• SMILES： O(C1C=CC(=CC=1)N)CCCCCCCCCCCC

Computed Properties

• Exact Mass: 277.24100
• Monoisotopic Mass: 277.241
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 20
• Rotatable Bond Count: 12
• Complexity: 200
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.9
• Topological Polar Surface Area: 35.2A^2

Experimental Properties

• Density: 0.933
• Boiling Point: 400.1°C at 760 mmHg
• Flash Point: 180.1°C
• Refractive Index: 1.504
• PSA: 35.25000
• LogP: 6.14970

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Aminophenyl ethers

Additional information on 4-Dodecyloxyaniline

Recent Advances in the Study of 4-Dodecyloxyaniline (CAS: 65039-19-2) and Its Applications in Chemical Biology and Medicine

4-Dodecyloxyaniline (CAS: 65039-19-2) is a chemical compound that has garnered significant attention in recent years due to its potential applications in chemical biology and pharmaceutical research. This compound, characterized by its dodecyloxy chain attached to an aniline moiety, exhibits unique physicochemical properties that make it a promising candidate for various biomedical applications. Recent studies have explored its role in drug delivery systems, surface modification, and as a building block for more complex molecular architectures.

One of the key areas of research involving 4-Dodecyloxyaniline is its use in the development of self-assembled monolayers (SAMs). These SAMs have been investigated for their ability to modify surface properties, which is crucial for applications such as biosensors and implantable medical devices. A 2023 study published in the Journal of Materials Chemistry B demonstrated that 4-Dodecyloxyaniline-based SAMs exhibit enhanced stability and biocompatibility compared to traditional alkanethiol SAMs, making them suitable for long-term biomedical applications.

In the realm of drug delivery, 4-Dodecyloxyaniline has been utilized as a surfactant or a structural component in nanoparticle formulations. Research published in ACS Nano in early 2024 highlighted its role in improving the encapsulation efficiency of hydrophobic drugs, thereby enhancing their bioavailability. The study reported that nanoparticles incorporating 4-Dodecyloxyaniline showed a 30% increase in drug-loading capacity compared to conventional formulations, along with improved controlled release profiles.

Another promising application of 4-Dodecyloxyaniline is in the synthesis of novel antimicrobial agents. A recent study in the European Journal of Medicinal Chemistry (2024) explored the compound's derivatives as potential inhibitors of bacterial efflux pumps, a mechanism often associated with antibiotic resistance. The researchers found that certain derivatives of 4-Dodecyloxyaniline exhibited potent activity against multidrug-resistant Staphylococcus aureus, with minimal cytotoxicity to human cells.

Despite these advancements, challenges remain in the widespread adoption of 4-Dodecyloxyaniline-based technologies. Issues such as scalability of synthesis, long-term stability under physiological conditions, and potential immunogenicity need to be addressed in future research. However, the compound's versatility and the promising results from recent studies suggest that it will continue to be a focus of investigation in chemical biology and medicinal chemistry.

In conclusion, 4-Dodecyloxyaniline (CAS: 65039-19-2) represents a valuable tool in the development of advanced biomedical materials and therapeutics. Its applications span from surface engineering to drug delivery and antimicrobial therapy, showcasing its broad utility. As research progresses, further optimization and clinical validation will be essential to fully realize its potential in improving human health.